Cas no 86240-21-3 (2-methyl-5-oxo-2-Pyrrolidinecarbonitrile)

2-Methyl-5-oxo-2-pyrrolidinecarbonitrile is a versatile heterocyclic compound featuring a nitrile group and a ketone functionality within a pyrrolidine framework. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive nitrile and carbonyl groups allow for further functionalization, enabling the construction of complex molecular architectures. The compound’s stability and compatibility with a range of reaction conditions enhance its utility in multi-step synthetic routes. Its well-defined chemical properties and high purity make it suitable for research and industrial applications requiring precise control over molecular transformations.
2-methyl-5-oxo-2-Pyrrolidinecarbonitrile structure
86240-21-3 structure
Product Name:2-methyl-5-oxo-2-Pyrrolidinecarbonitrile
CAS No:86240-21-3
MF:C6H8N2O
MW:124.1405210495
MDL:MFCD12198475
CID:733553
PubChem ID:241581
Update Time:2026-04-29

2-methyl-5-oxo-2-Pyrrolidinecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-5-oxo-2-Pyrrolidinecarbonitrile
    • 2-methyl-5-oxo-pyrrolidine-2-carbonitrile
    • 2-methyl-5-oxopyrrolidine-2-carbonitrile
    • 2-Methyl-5-oxo-pyrrolidin-2-carbonitril
    • 5-Cyano-5-methyl-2-pyrrolidone
    • MDL： MFCD12198475
    • Inchi： InChI=1S/C6H8N2O/c1-6(4-7)3-2-5(9)8-6/h2-3H2,1H3,(H,8,9)
    • InChI Key： BXKKJJWDNAORNS-UHFFFAOYSA-N
    • SMILES： CC1(C#N)CCC(N1)=O

Computed Properties

  • Exact Mass: 124.06400
  • Monoisotopic Mass: 124.063663
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.9

Experimental Properties

  • Density: 1.14
  • Boiling Point: 362.4°C at 760 mmHg
  • Flash Point: 173°C
  • Refractive Index: 1.492
  • PSA: 52.89000
  • LogP: 0.50748

2-methyl-5-oxo-2-Pyrrolidinecarbonitrile Customs Data

  • HS CODE：2933790090
  • Customs Data：

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

2-methyl-5-oxo-2-Pyrrolidinecarbonitrile Pricemore >>

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2-methyl-5-oxo-2-Pyrrolidinecarbonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:86240-21-3)2-methyl-5-oxo-2-Pyrrolidinecarbonitrile
Order Number:A1182576
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:50
Price ($):3010.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:86240-21-3)2-methyl-5-oxo-2-Pyrrolidinecarbonitrile
A1182576
Purity:99%
Quantity:10g
Price ($):3010.0
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